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Introduction

Evocalcet (ORKEDIA®) is a second-generation calcimimetic agent that functions as a positive
allosteric modulator of the Calcium-Sensing Receptor (CaSR).[1][2] It is utilized in the
management of secondary hyperparathyroidism (SHPT) in patients with chronic kidney disease
(CKD).[1][2] Evocalcet enhances the sensitivity of the CaSR to extracellular calcium, leading to
a reduction in parathyroid hormone (PTH) secretion.[3][4] This document provides detailed
protocols for two key cell-based functional assays essential for the screening and
characterization of Evocalcet and other CaSR modulators: the Intracellular Calcium
Mobilization Assay and the Parathyroid Hormone (PTH) Secretion Assay.

Mechanism of Action of Evocalcet

The Calcium-Sensing Receptor (CaSR) is a Class C G-protein coupled receptor (GPCR) that
plays a central role in maintaining calcium homeostasis.[5][6] The CaSR is primarily expressed
in the parathyroid glands and kidneys.[5] Activation of the CaSR by extracellular calcium ions
(Caz*) initiates intracellular signaling cascades that regulate PTH secretion.[7][8]

Evocalcet acts as a positive allosteric modulator of the CaSR.[1] It binds to a site on the
receptor distinct from the orthosteric calcium-binding site, increasing the receptor's sensitivity to
extracellular Ca2*.[9] This allosteric modulation means that the CaSR is activated at lower
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concentrations of extracellular calcium, leading to the suppression of PTH synthesis and
release.[3][9]

The primary signaling pathways activated by the CaSR upon agonist binding are mediated by
Gq/11 and Gi/o proteins.[7][10]

e G@/11 Pathway: Activation of the Gg/11 pathway stimulates phospholipase C (PLC), which in
turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate
(IPs) and diacylglycerol (DAG).[9][11] IP3 binds to its receptors on the endoplasmic reticulum,
triggering the release of stored intracellular calcium (Ca?*), leading to a transient increase in
cytosolic calcium concentration.[11][12]

e Gi/o Pathway: The Gi/o pathway activation leads to the inhibition of adenylyl cyclase,
resulting in decreased intracellular cyclic AMP (cAMP) levels.[7][10] Reduced cAMP levels
contribute to the suppression of PTH secretion.[13]

CaSR Signaling Pathway Diagram

Click to download full resolution via product page

Caption: CaSR Signaling Pathway Activated by Evocalcet.

Data Presentation: In Vitro Efficacy of Evocalcet
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The following tables summarize the quantitative data on the in vitro activity of Evocalcet from
published studies.

Table 1: Potency of Evocalcet in Intracellular Calcium Mobilization Assays

Compound Cell Line Assay Format ECso (nM) Reference
HEK293

Evocalcet expressing FLIPR Assay 243 £ 15 [14]
CaSR

EvoSiR4 HEK293

(fluorescent expressing FLIPR Assay ~40 [14]

probe) CaSR

EvoSiR6 HEK293

(fluorescent expressing FLIPR Assay ~40 [14]

probe) CaSR

Table 2: Effect of Evocalcet on PTH Secretion in Primary Bovine Parathyroid Cells

PTH Secretion (% of

Treatment Reference
control)

Control 100 [15]

Evocalcet (1 pM) Significantly Reduced [15]

Experimental Protocols
Intracellular Calcium Mobilization Assay

This assay measures the ability of Evocalcet to potentiate Ca2*-induced increases in
intracellular calcium in cells expressing the CaSR. A common method is a fluorescence-based
assay using a FLIPR (Fluorometric Imaging Plate Reader) system.[12][16]
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Cell Preparation

Seed HEK293-CaSR cells
in 96-well plates

Incubate for 24 hours

Wash cells with HBSS

Load with Fluo-8 AM
in HBSS + 0.1 mM CaClz

Incubate for 30 min at 37°C

FLIPR Assay

Prepare Evocalcet dilutions

Add Evocalcet to wells

Measure baseline fluorescence

Add 0.5 mM CaClz

Measure fluorescence change

Data Alnalysis
v

[ Calculate ECso values ]
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Caption: Workflow for Intracellular Calcium Mobilization Assay.
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HEK293 cells stably expressing human CaSR

96-well black-walled, clear-bottom plates

Dulbecco's Modified Eagle's Medium (DMEM) with 10% Fetal Bovine Serum (FBS)
Hanks' Balanced Salt Solution (HBSS)

Fluo-8 AM calcium-sensitive dye

Calcium Chloride (CaClz2)

Evocalcet

FLIPR Tetra® or similar fluorescence plate reader

Cell Seeding:

o Culture HEK293-CaSR cells in DMEM supplemented with 10% FBS.

o Trypsinize and resuspend cells to a concentration of 35,000 cells per well in a 96-well
plate.[14]

o Incubate the plate for 24 hours at 37°C in a 5% COz2 incubator.

Dye Loading:

o Aspirate the culture medium from the wells.

o Wash the cells twice with HBSS.[14]

o Prepare a loading buffer of HBSS containing 5 uM Fluo-8 AM and 0.1 mM CaClz.[14]
o Add the loading buffer to each well and incubate for 30 minutes at 37°C.[14]
Compound Preparation and Addition:

o Prepare serial dilutions of Evocalcet in HBSS.
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o Add the Evocalcet dilutions to the respective wells.

e Fluorescence Measurement:

[e]

Place the plate in the FLIPR instrument.

Measure baseline fluorescence using an excitation wavelength of 470-495 nm and an

o

emission wavelength of 515-575 nm.[14]

o

Add a solution of 0.5 mM CaCl: to all wells to stimulate the CaSR.[14]

Immediately begin recording the fluorescence intensity over time to measure the

[¢]

intracellular calcium mobilization.
o Data Analysis:
o Determine the peak fluorescence response for each concentration of Evocalcet.
o Plot the response against the logarithm of the Evocalcet concentration.

o Calculate the ECso value using a non-linear regression analysis.

PTH Secretion Assay

This assay directly measures the inhibitory effect of Evocalcet on the secretion of parathyroid
hormone from parathyroid cells. Primary bovine parathyroid cells are a suitable model for this

assay.
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Cell Preparation

Isolate primary bovine
parathyroid cells
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in varying Ca2* concentrations

Incubate for a
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Measure PTH levels
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inhibition of PTH secretion
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Caption: Workflow for PTH Secretion Assay.
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Primary bovine parathyroid cells

Multi-well culture plates

Culture medium (e.g., DMEM/F12)

Low calcium (e.g., 0.5 mM) and high calcium (e.g., 1.5 mM) buffers
Evocalcet

Bovine Intact PTH ELISA kit

Cell Preparation:

o Isolate primary parathyroid cells from bovine parathyroid glands using established
enzymatic digestion methods.

o Plate the dispersed cells in multi-well culture plates and allow them to adhere.
Pre-incubation:

o Wash the cells with a low calcium buffer to establish a baseline of maximal PTH secretion.
o Pre-incubate the cells in the low calcium buffer for a defined period (e.g., 1-2 hours).
Compound Treatment:

o Prepare treatment media containing various concentrations of Evocalcet in both low and
high calcium buffers.

o Aspirate the pre-incubation buffer and add the treatment media to the respective wells.
o Incubate for a specified time (e.g., 2-4 hours) at 37°C.

Sample Collection:

o Carefully collect the cell culture supernatant from each well.

o Centrifuge the supernatants to remove any cellular debris.
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o Store the cleared supernatants at -80°C until analysis.

e PTH Measurement:

o Quantify the concentration of PTH in the collected supernatants using a commercially
available bovine intact PTH ELISA kit, following the manufacturer's instructions.

o Data Analysis:

o Calculate the percentage of PTH secretion for each treatment condition relative to the
control (vehicle-treated cells in low calcium buffer).

o Plot the percent inhibition of PTH secretion against the Evocalcet concentration to
determine the ICso value.

Conclusion

The provided application notes and protocols for intracellular calcium mobilization and PTH
secretion assays offer robust methods for the functional screening and characterization of
Evocalcet and other CaSR modulators. These assays are crucial for understanding the
mechanism of action, determining potency, and guiding the development of novel therapeutics
targeting the Calcium-Sensing Receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. What is Evocalcet used for? [synapse.patsnap.com]

2. Evocalcet: A New Oral Calcimimetic for Dialysis Patients With Secondary
Hyperparathyroidism - PMC [pmc.ncbi.nim.nih.gov]

3. What is the mechanism of Evocalcet? [synapse.patsnap.com]

4. What are CaSR agonists and how do they work? [synapse.patsnap.com]

© 2025 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://www.benchchem.com/product/b607391?utm_src=pdf-body
https://www.benchchem.com/product/b607391?utm_src=pdf-custom-synthesis
https://synapse.patsnap.com/article/what-is-evocalcet-used-for
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317959/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317959/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-evocalcet
https://synapse.patsnap.com/article/what-are-casr-agonists-and-how-do-they-work
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607391?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

5. Calcium-sensing receptor - Wikipedia [en.wikipedia.org]
6. mdpi.com [mdpi.com]

7. Calcium-sensing receptor signaling — How human disease informs biology - PMC
[pmc.ncbi.nlm.nih.gov]

8. The role of calcium-sensing receptor signaling in regulating transepithelial calcium
transport - PMC [pmc.ncbi.nim.nih.gov]

9. benchchem.com [benchchem.com]
10. pubs.acs.org [pubs.acs.org]

11. High-Throughput Assays to Measure Intracellular Ca2+ Mobilization in Cells that Express
Recombinant S1P Receptor Subtypes - PMC [pmc.ncbi.nlm.nih.gov]

12. dda.creative-bioarray.com [dda.creative-bioarray.com]

13. Frontiers | The Calcium-Sensing Receptor and the Parathyroid: Past, Present, Future
[frontiersin.org]

14. Silicon-Rhodamine Functionalized Evocalcet Probes Potently and Selectively Label
Calcium Sensing Receptors In Vitro, In Vivo, and Ex Vivo - PMC [pmc.ncbi.nim.nih.gov]

15. A novel calcimimetic agent, evocalcet (MT-4580/KHK7580), suppresses the parathyroid
cell function with little effect on the gastrointestinal tract or CYP isozymes in vivo and in vitro
| PLOS One [journals.plos.org]

16. Intracellular Calcium Measurements with FLIPR Calcium Assay Kit
[moleculardevices.com]

To cite this document: BenchChem. [Application Notes and Protocols for Cell-Based
Functional Assays in Evocalcet Screening]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607391#cell-based-functional-assays-for-evocalcet-
screening]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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